Cas no 180182-07-4 (tert-Butyl 2-(piperidin-4-yl)acetate)

tert-Butyl 2-(piperidin-4-yl)acetate Properties

Names and Identifiers

• tert-Butyl 2-(piperidin-4-yl)acetate
• Piperidin-4-yl-acetic acid tert-butyl ester
• 4-Piperidineaceticacid, 1,1-dimethylethyl ester
• tert-butyl 2-piperidin-4-ylacetate
• tert-butyl 2-piperidin-4-ylethanoate
• tert-butyl 2-(piperidin-4-yl)acetate oxalic acid
• Piperidin-4-yl-acetic acid tert-butyl ester.oxalic acid
• DS-3887
• AMY4331
• SY258542
• MFCD06738957
• HIAIZEPNWNXJBP-UHFFFAOYSA-N
• t-Butyl 2-(piperidin-4-yl)acetate
• tert-Butyl2-(piperidin-4-yl)acetate
• (Piperidin-4-Yl)acetic Acid tert-Butyl Ester
• tert-butyl 2-(4-piperidyl)acetate
• FT-0694538
• t-butyl 4-piperidine acetate
• 180182-07-4
• DTXSID00634662
• SCHEMBL1201132
• tert-butyl 2-(4-piperidinyl)acetate
• AKOS006294624
• EN300-253527
• A812529
• CS-0066935
• tert-Butyl (piperidin-4-yl)acetate
• Piperidin-4-ylacetic acid tert-butyl ester
• AB28260
• 4-piperidineacetic acid t-butyl ester
• 4-Piperidineacetic acid, 1,1-dimethylethyl ester
• DB-065311
• +Expand

• MDL： MFCD06738957
• InChIKey： HIAIZEPNWNXJBP-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H21NO2/c1-11(2,3)14-10(13)8-9-4-6-12-7-5-9/h9,12H,4-8H2,1-3H3
• SMILES： CC(C)(C)OC(=O)CC1CCNCC1

Computed Properties

• Exact Mass: 199.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 199.157228913g/mol
• Heavy Atom Count: 14
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• LogP: 2.04660
• PSA: 38.33000

tert-Butyl 2-(piperidin-4-yl)acetate Security Information

tert-Butyl 2-(piperidin-4-yl)acetate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%